Cas no 1390654-85-9 ((4-methyl-2-pyrimidinyl)methylamine dihydrochloride)

• Product Name: (4-methyl-2-pyrimidinyl)methylamine dihydrochloride
• CAS No: 1390654-85-9
• MF: C₆H₁₁Cl₂N₃
• MW: 196.077638864517
• MDL: MFCD22666535
• CID: 1091513
• PubChem ID: 72207228
• Update Time: 2025-05-25

(4-methyl-2-pyrimidinyl)methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Methylpyrimidin-2-yl)methanamine dihydrochloride
• CS-0215527
• 1390654-85-9
• 1-(4-Methyl-2-pyrimidinyl)methanamine dihydrochloride, AldrichCPR
• 1-(4-METHYLPYRIMIDIN-2-YL)METHANAMINE DIHYDROCHLORIDE
• Z2372278985
• AKOS022178114
• G23237
• (4-methylpyrimidin-2-yl)methanamine;dihydrochloride
• MFCD22666535
• 2-Pyrimidinemethanamine, 4-methyl-, hydrochloride (1:2)
• SB55951
• BS-35703
• [(4-methyl-2-pyrimidinyl)methyl]amine dihydrochloride
• EN300-257069
• 1-(4-Methyl-2-pyrimidinyl)methanamine dihydrochloride
• (4-Methylpyrimidin-2-yl)methanaminedihydrochloride
• [(4-Methyl-2-pyrimidinyl)methyl]amine diHCl
• (4-methyl-2-pyrimidinyl)methylamine dihydrochloride

• MDL： MFCD22666535
• Inchi： 1S/C6H9N3.2ClH/c1-5-2-3-8-6(4-7)9-5;;/h2-3H,4,7H2,1H3;2*1H
• InChI Key： OCJXAXSCFAHHAE-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(C)=CC=NC=1CN

Computed Properties

• Exact Mass: 195.0330028g/mol
• Monoisotopic Mass: 195.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

(4-methyl-2-pyrimidinyl)methylamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-methyl-2-pyrimidinyl)methylamine dihydrochloride

Introduction to (4-methyl-2-pyrimidinyl)methylamine dihydrochloride (CAS No. 1390654-85-9)

(4-methyl-2-pyrimidinyl)methylamine dihydrochloride, with the CAS number 1390654-85-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The pyrimidine core, a heterocyclic aromatic ring system, is a common motif in many biologically active molecules, making this compound a promising candidate for further investigation.

The molecular structure of (4-methyl-2-pyrimidinyl)methylamine dihydrochloride consists of a pyrimidine ring substituted with a methyl group at the 4-position and an amine group at the 2-position, which is further protonated to form the dihydrochloride salt. This structural configuration imparts specific chemical and biological properties that make it valuable for various research applications.

In recent years, there has been growing interest in pyrimidine derivatives due to their diverse pharmacological activities. The presence of the amine functional group in (4-methyl-2-pyrimidinyl)methylamine dihydrochloride suggests potential interactions with biological targets such as enzymes and receptors. This has led to its exploration in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. The pyrimidine scaffold is well-documented for its ability to modulate various biological pathways, including those involved in cancer, inflammation, and infectious diseases. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.

Recent studies have highlighted the importance of optimizing the structure-activity relationships (SAR) of pyrimidine derivatives to improve their efficacy and selectivity. The amine group in (4-methyl-2-pyrimidinyl)methylamine dihydrochloride provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological targets. This flexibility has made it a valuable tool in drug discovery efforts.

The synthesis of (4-methyl-2-pyrimidinyl)methylamine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to produce this compound with high purity and yield, facilitating its use in downstream applications.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and chemical biology. Its unique structural features make it suitable for use as a building block in the design of novel materials with specific properties. Furthermore, its ability to interact with biological molecules has made it a useful tool for studying protein-ligand interactions and enzyme mechanisms.

The safety profile of (4-methyl-2-pyrimidinyl)methylamine dihydrochloride is another critical consideration. While preliminary studies suggest that it is well-tolerated under controlled conditions, further research is needed to fully understand its toxicological properties. This includes evaluating its stability, solubility, and potential side effects when used in biological systems.

The future directions for research on (4-methyl-2-pyrimidinyl)methylamine dihydrochloride are multifaceted. One area of focus is its role as a precursor for more complex drug candidates. By modifying its structure through further chemical derivatization, researchers aim to develop molecules with improved pharmacokinetic profiles and reduced toxicity.

Another exciting avenue is the exploration of its potential applications in precision medicine. The ability to target specific biological pathways with high selectivity makes this compound an attractive candidate for personalized therapeutic strategies. By understanding how it interacts with individual biological systems, clinicians may be able to tailor treatments to individual patients' needs.

In conclusion, (4-methyl-2-pyrimidinyl)methylamine dihydrochloride (CAS No. 1390654-85-9) is a versatile compound with significant potential in pharmaceuticals and beyond. Its unique structural features and biological activities make it a valuable tool for researchers working on drug development, materials science, and chemical biology. As our understanding of its properties continues to grow, so too will its applications in these fields.